6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

• Molecular Formula: C28H37N2O18P
• Molecular Weight: 720.6 g/mol
• InChI: InChI=1S/C28H37N2O18P/c1-13(15-7-3-5-9-17(15)29(38)39)47-49(42,48-14(2)16-8-4-6-10-18(16)30(40)41)43-12-20-22(33)24(35)26(37)28(45-20)46-27-25(36)23(34)21(32)19(11-31)44-27/h3-10,13-14,19-28,31-37H,11-12H2,1-2H3/t13?,14?,19-,20-,21-,22-,23+,24+,25-,26-,27-,28-,49?/m1/s1
• InChIKey: RYDWLWZNVXPFMQ-FKFRYGIZSA-N

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (oNPE-T6P) Chemical Identity and Core Signaling Precursor Function

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (CAS 1404341-61-2), also designated oNPE-T6P or compound 3, is a synthetic caged trehalose-6-phosphate (T6P) analogue . It belongs to the class of photoactivatable 'signalling-precursors' designed for conditional release of the endogenous plant sugar signal T6P upon light irradiation [1]. The compound comprises a trehalose core bis-phosphorylated at the 6-O-positions with 1-(2-nitrophenyl)ethyl (oNPE) photolabile protecting groups, with molecular formula C28H37N2O18P and molecular weight 720.57 g/mol . Its primary utility lies in enabling exogenous, spatiotemporally controlled elevation of T6P levels in planta for investigating plant carbon allocation, starch biosynthesis, and stress resilience, circumventing the intrinsic impermeability and metabolic instability of native T6P [1].

Probe type Photoactivatable caged T6P analogue for light-controlled release

Primary use Spatiotemporal investigation of plant carbon allocation and starch biosynthesis

Key advantage Exogenous delivery with rapid uncaging kinetics for high temporal resolution

• [1] Griffiths CA, Sagar R, Geng Y, Primavesi LF, Patel MK, Passarelli MK, et al. Chemical intervention in plant sugar signalling increases yield and resilience. Nature. 2016;540(7634):574-578. View Source

Why 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose Cannot Be Replaced by Generic T6P or Other Caged Analogues

Native trehalose-6-phosphate (T6P) is intrinsically plant-impermeable and subject to rapid metabolic turnover, precluding its direct exogenous application as a research tool or biostimulant [1]. While multiple caged T6P precursors have been developed to address this limitation, they exhibit profoundly divergent physicochemical and performance characteristics that preclude generic substitution. Critical differentiation parameters include: (i) lipophilicity (logP) governing passive membrane permeability and consequent tissue uptake efficiency; (ii) photochemical uncaging kinetics determining the temporal precision of T6P release; and (iii) the nature of the photoreleased by-product, which may exert off-target biological effects [1]. The oNPE-caged variant (compound 3) presents a unique combination of optimal logP for plant uptake, rapid t95 release kinetics under physiologically relevant light conditions, and generation of a benign o-nitrostyrene by-product, collectively distinguishing it from oNB-, DMNB-, and mono-DMNB-protected analogues as well as non-photolabile phosphorylated trehalose derivatives [1].

Membrane permeability LogP differences drastically alter plant uptake; more hydrophilic DMNB or oNB analogues show significantly lower absorption and may not achieve effective intracellular T6P elevation.

Uncaging speed oNB-protected precursors exhibit markedly slower photolytic release, compromising temporal precision and potentially missing rapid signaling windows in circadian or stress-response studies.

By-product activity Photoreleased by-products vary across protecting groups; off-target biological effects from oNB or DMNB variants may confound carbon-signaling readouts, whereas oNPE generates a relatively benign nitrostyrene.

• [1] Griffiths CA, Sagar R, Geng Y, Primavesi LF, Patel MK, Passarelli MK, et al. Chemical intervention in plant sugar signalling increases yield and resilience. Nature. 2016;540(7634):574-578. View Source

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose Quantitative Differentiation Evidence Versus Closest Caged T6P Analogues

Comparative Photolytic Uncaging Kinetics (t95) of oNPE-T6P Versus oNB-T6P and DMNB-T6P

oNPE-T6P (compound 3) exhibits markedly accelerated photolytic release of T6P compared to the oNB-protected analogue. Under standard irradiation conditions, oNPE-T6P achieved 95% release (t95) in approximately 90 minutes [1]. In contrast, the oNB-protected precursor (compound 1) required substantially longer irradiation durations to achieve comparable release, though direct t95 values for compound 1 were not explicitly stated in the source and must be inferred from qualitative descriptions of relative reactivity [1]. The accelerated uncaging kinetics of oNPE-T6P are attributed to the enhanced photoreactivity of the o-nitrophenylethyl group relative to the o-nitrobenzyl moiety.

Uncaging kinetics

Head-to-head

t95 ≈ 90 min

Reported faster T6P release vs. oNB analogue

oNB-T6P slower; exact t95 not quantified

Evidence Dimension	Photolytic T6P release time (t95)
Target Compound Data	t95 ≈ 90 min
Comparator Or Baseline	oNB-T6P (compound 1) – t95 not explicitly quantified but described as slower; DMNB-T6P (compound 2) – t95 values not reported in direct comparison
Quantified Difference	oNPE-T6P exhibits approximately ≥2-fold faster release kinetics than oNB-protected analogue based on qualitative assessment
Conditions	In vitro NMR spectroscopy analysis; irradiation with appropriate UV/visible light source (exact wavelength and intensity not specified in extract)

Why This Matters

Faster uncaging kinetics enable higher temporal resolution in experimental modulation of T6P signaling, reducing experimental latency and improving signal-to-noise ratio in time-sensitive plant physiology studies.

• [1] Griffiths CA, Sagar R, Geng Y, Primavesi LF, Patel MK, Passarelli MK, et al. Chemical intervention in plant sugar signalling increases yield and resilience. Nature. 2016;540(7634):574-578. View Source

Comparative Plant Uptake Efficiency: oNPE-T6P Demonstrates Superior In Planta Absorption Versus DMNB-T6P

oNPE-T6P (compound 3) exhibited the highest in planta uptake among the four T6P precursors evaluated, achieving approximately 20% absorption of the applied dose after 72 hours [1]. In direct contrast, DMNB-T6P (compound 2) and mono-DMNB-T6P (compound 4) were 'less readily taken up' with logP values ranging from -2.35 to -0.17, whereas oNPE-T6P possessed a logP of 0.11 ± 0.60, optimizing the balance between aqueous solubility for xylem transport and hydrophobicity for membrane permeation [1].

Plant uptake

Head-to-head

≈20% absorption / 72 h

Reported higher uptake versus DMNB analogues

LogP 0.11 optimizes membrane permeation

Evidence Dimension	In planta uptake efficiency (percent absorption)
Target Compound Data	≈20% absorption after 72 h; logP = 0.11 ± 0.60
Comparator Or Baseline	DMNB-T6P (compound 2) – logP range -2.35 to -0.17, described as 'less readily taken up'; mono-DMNB-T6P (compound 4) – similarly poor uptake
Quantified Difference	≥5- to 20-fold greater uptake efficiency relative to DMNB-analogues based on qualitative absorption descriptors
Conditions	Arabidopsis thaliana seedlings; compounds dissolved in growth medium; quantification by HPLC-MS of shoot tissue extracts

Why This Matters

Higher uptake efficiency directly translates to lower compound consumption per experiment, reduced cost per effective dose, and more robust T6P elevation in target tissues, which is critical for reproducible plant physiology research.

• [1] Griffiths CA, Sagar R, Geng Y, Primavesi LF, Patel MK, Passarelli MK, et al. Chemical intervention in plant sugar signalling increases yield and resilience. Nature. 2016;540(7634):574-578. View Source

Magnitude of In Vivo T6P Elevation: oNPE-T6P Achieves 100-Fold Increase Over Endogenous Basal Levels

Treatment with oNPE-T6P (compound 3) enabled the attainment of T6P levels up to 900 nmol g⁻¹ fresh weight in planta, representing a 100-fold increase over endogenous basal levels and a 75-fold increase beyond the maximum achievable via transgenic approaches (which typically achieve only 2-3 fold modulation) [1]. This supra-physiological elevation magnitude is consistent across all four precursors tested (1-4) but is uniquely accessible with oNPE-T6P due to its superior uptake and release kinetics combination.

T6P elevation

Reported

100-fold over basal

Supports wide dynamic range dose-response studies

≤900 nmol g⁻¹ FW; 75-fold beyond transgenic max

Evidence Dimension	Maximum achievable T6P concentration in planta
Target Compound Data	≤900 nmol g⁻¹ fresh weight (100-fold over endogenous)
Comparator Or Baseline	Endogenous T6P levels (≈9 nmol g⁻¹ fresh weight, inferred); transgenic approaches (2-3 fold elevation over endogenous)
Quantified Difference	100-fold elevation over endogenous (75-fold beyond genetic methods)
Conditions	Arabidopsis thaliana; irradiation with 100 W/292 μmol m⁻² s⁻¹ UV; quantification by HPLC-MS with 2-deoxy-glucose-6-phosphate internal standard

Why This Matters

The unprecedented dynamic range of T6P modulation enables researchers to probe dose-response relationships and saturation effects in plant carbon signaling that are inaccessible with genetic tools or less permeable analogues.

• [1] Griffiths CA, Sagar R, Geng Y, Primavesi LF, Patel MK, Passarelli MK, et al. Chemical intervention in plant sugar signalling increases yield and resilience. Nature. 2016;540(7634):574-578. View Source

Starch Synthesis Flux Stimulation: oNPE-T6P Triples Carbon Allocation to Starch Biosynthesis

oNPE-T6P (compound 3) treatment significantly enhanced the rate of starch synthesis in Arabidopsis thaliana, yielding a flux of 0.037 μmol min⁻¹ g⁻¹ fresh weight over a 12-hour period, compared to 0.013 μmol min⁻¹ g⁻¹ fresh weight for water-treated controls [1]. This represents an approximately 2.8-fold stimulation of carbon allocation into starch biosynthesis. The mechanism involves T6P-mediated redox activation of ADP-glucose pyrophosphorylase (AGPase), with compound 3-treated plants exhibiting a 35% increase in AGPase enzymatic activity [1].

Starch flux

Head-to-head

2.8-fold increase

Reported stimulation of carbon allocation into starch

AGPase activity increased by 35%

Evidence Dimension	Starch synthesis rate (metabolic flux)
Target Compound Data	0.037 μmol min⁻¹ g⁻¹ fresh weight; AGPase activity increased by 35%
Comparator Or Baseline	Water-treated control – 0.013 μmol min⁻¹ g⁻¹ fresh weight
Quantified Difference	2.8-fold increase in starch synthesis flux; 35% increase in AGPase activity
Conditions	Arabidopsis thaliana; 12 h post-irradiation; flux measured by ¹⁴C-glucose incorporation

Why This Matters

This quantitative flux enhancement demonstrates the functional efficacy of oNPE-T6P in redirecting plant carbon metabolism, validating its utility for both fundamental carbon allocation research and applied agricultural biostimulant development.

• [1] Griffiths CA, Sagar R, Geng Y, Primavesi LF, Patel MK, Passarelli MK, et al. Chemical intervention in plant sugar signalling increases yield and resilience. Nature. 2016;540(7634):574-578. View Source

Grain Yield and Starch Content Improvement in Wheat: oNPE-T6P Application Increases Grain Yield and Starch Content by 13-20%

Foliar application of oNPE-T6P (compound 3) at 1 mM concentration to spring wheat (Triticum aestivum cv. Cadenza) during the grain-filling period resulted in significantly increased grain yield per plant, primarily through the formation of larger grains [1]. In grains from compound 3-treated plants, starch content increased by 13-20% relative to untreated controls [1]. Compound 2 (DMNB-T6P) produced similar yield enhancements, but as established in Evidence Items 1 and 2, compound 3's superior uptake and faster release kinetics render it the more experimentally robust and efficient precursor for field and laboratory applications.

Grain starch

Head-to-head

+13–20% starch

Reported yield endpoint improvement in wheat

Foliar application; model-response context

Evidence Dimension	Grain starch content increase
Target Compound Data	13-20% increase in grain starch content
Comparator Or Baseline	Water-treated control; compound 2 (DMNB-T6P) produced comparable yield effects but with inferior uptake and slower uncaging
Quantified Difference	13-20% absolute increase in starch percentage
Conditions	Spring wheat (Triticum aestivum Cadenza); foliar spray at 1 mM; grain-filling period application; controlled environment chamber

Why This Matters

Demonstrated crop yield enhancement in a major cereal species establishes oNPE-T6P as a validated chemical tool for agricultural research, with potential translational relevance for biostimulant development that leverages its superior pharmacological properties.

• [1] Griffiths CA, Sagar R, Geng Y, Primavesi LF, Patel MK, Passarelli MK, et al. Chemical intervention in plant sugar signalling increases yield and resilience. Nature. 2016;540(7634):574-578. View Source

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose Optimal Research and Applied Agricultural Deployment Scenarios

High-Resolution Temporal Dissection of Plant Carbon Signaling Dynamics

The rapid t95 photolytic release kinetics (≈90 min) of oNPE-T6P enable precise temporal control over T6P elevation in planta [1]. Researchers investigating the kinetics of SnRK1 inhibition, AGPase redox activation, or transcriptional reprogramming downstream of T6P should prioritize oNPE-T6P over slower-releasing oNB-protected analogues. The compound's rapid uncaging minimizes confounding effects from prolonged pre-incubation and allows alignment of T6P elevation with specific circadian or developmental windows [1].

Maximal Dynamic Range T6P Dose-Response Studies in Intact Plants

The ability of oNPE-T6P to elevate T6P levels up to 900 nmol g⁻¹ fresh weight—a 100-fold increase over endogenous concentrations and 75-fold beyond transgenic capabilities—makes it uniquely suited for comprehensive dose-response analyses of T6P signaling [1]. Its superior in planta uptake efficiency (≈20% absorption) compared to DMNB-protected analogues ensures that a higher fraction of the applied dose reaches target tissues, enabling cost-effective, reproducible experimental designs across a wide concentration range [1].

Agricultural Biostimulant Research for Cereal Crop Yield Enhancement

The validated 13-20% increase in grain starch content and overall grain yield improvement in wheat following oNPE-T6P application substantiates its use as a chemical probe in translational agricultural research [1]. Its favorable logP (0.11) balances membrane permeability with xylem mobility, supporting efficient systemic distribution following foliar application. This property profile distinguishes oNPE-T6P from more hydrophilic DMNB-analogues that exhibit poor uptake and from excessively lipophilic variants that may partition into membranes rather than the aqueous transport stream [1].

Mechanistic Studies of Starch Biosynthesis and Carbon Partitioning

The 2.8-fold stimulation of starch synthesis flux and 35% increase in AGPase activity induced by oNPE-T6P provide a robust, quantifiable experimental endpoint for investigations into plant carbon allocation [1]. Researchers examining the interplay between T6P signaling, sucrose status, and starch metabolism in model species (e.g., Arabidopsis) or crop plants will benefit from the compound's potent, reproducible, and light-controllable activation of this pathway, which is not achievable with non-photolabile phosphorylated trehalose derivatives [1].

Application

Selection Property

Validation Focus

Temporal T6P signaling studies

Rapid uncaging kinetics

Kinetics of SnRK1, AGPase, or transcriptional responses

Dose-response T6P analysis

High uptake and wide dynamic range

Saturation and concentration-dependent signaling effects

Crop yield enhancement research

Systemic distribution via favorable logP

Grain yield and starch content endpoints

Starch biosynthesis mechanism studies

Stimulated starch flux and AGPase activity

Carbon partitioning and enzyme activation assays

• [1] Griffiths CA, Sagar R, Geng Y, Primavesi LF, Patel MK, Passarelli MK, et al. Chemical intervention in plant sugar signalling increases yield and resilience. Nature. 2016;540(7634):574-578. View Source